Cas no 2229229-50-7 (methyl 3-(1-cyanocyclobutyl)thiophene-2-carboxylate)

• Product Name: methyl 3-(1-cyanocyclobutyl)thiophene-2-carboxylate
• CAS No: 2229229-50-7
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 6000884
• PubChem ID: 165608656
• Update Time: 2025-05-23

methyl 3-(1-cyanocyclobutyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-cyanocyclobutyl)thiophene-2-carboxylate
• EN300-1756409
• 2229229-50-7

• Inchi： 1S/C11H11NO2S/c1-14-10(13)9-8(3-6-15-9)11(7-12)4-2-5-11/h3,6H,2,4-5H2,1H3
• InChI Key： RRAGJGOAVRVCHX-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)C1(C#N)CCC1

Computed Properties

• Exact Mass: 221.05104977g/mol
• Monoisotopic Mass: 221.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78.3Ų

Additional information on methyl 3-(1-cyanocyclobutyl)thiophene-2-carboxylate

Exploring the Properties and Applications of Methyl 3-(1-cyanocyclobutyl)thiophene-2-carboxylate (CAS No. 2229229-50-7)

In the realm of organic chemistry and pharmaceutical research, methyl 3-(1-cyanocyclobutyl)thiophene-2-carboxylate (CAS No. 2229229-50-7) has emerged as a compound of significant interest. This molecule, characterized by its unique thiophene backbone and cyanocyclobutyl moiety, offers a versatile scaffold for drug discovery and material science applications. Its structural features, including the ester and nitrile functional groups, make it a valuable intermediate in synthetic chemistry.

The compound's CAS number 2229229-50-7 is often searched by researchers seeking precise chemical identifiers for regulatory or patent purposes. Its IUPAC name, methyl 3-(1-cyanocyclobutyl)thiophene-2-carboxylate, reflects its intricate architecture, combining a thiophene ring with a cyclobutane subunit. Such hybrid structures are increasingly relevant in the design of bioactive molecules, particularly in the development of small-molecule therapeutics targeting protein-protein interactions.

Recent trends in AI-driven drug discovery have spotlighted compounds like methyl 3-(1-cyanocyclobutyl)thiophene-2-carboxylate due to their potential as kinase inhibitors or GPCR modulators. Computational studies suggest that the cyanocyclobutyl group may enhance binding affinity through strategic hydrogen bonding interactions, while the thiophene carboxylate moiety contributes to improved metabolic stability. These properties align with current pharmaceutical industry priorities around oral bioavailability and target selectivity.

From a synthetic perspective, the methyl ester functionality in CAS 2229229-50-7 provides a convenient handle for further derivatization, enabling amide coupling reactions or hydrolysis to the corresponding carboxylic acid. The nitrile group offers additional transformation possibilities, including tetrazole formation or reduction to primary amines. Such flexibility makes this compound particularly valuable in parallel synthesis and combinatorial chemistry approaches that dominate modern medicinal chemistry workflows.

Material scientists have also investigated thiophene derivatives like methyl 3-(1-cyanocyclobutyl)thiophene-2-carboxylate for their potential in organic electronics. The conjugated thiophene system may contribute to charge transport properties in semiconducting polymers, while the cyanocyclobutyl substituent could influence crystal packing and thin-film morphology. These characteristics are crucial for developing next-generation OLED materials and organic photovoltaic devices.

Environmental considerations surrounding sustainable chemistry have prompted researchers to explore greener synthetic routes to compounds such as methyl 3-(1-cyanocyclobutyl)thiophene-2-carboxylate. Recent publications highlight efforts to optimize atom economy in its preparation and reduce reliance on hazardous solvents. These developments respond to growing industry demand for eco-friendly synthetic methodologies that maintain efficiency while minimizing environmental impact.

Analytical characterization of CAS 2229229-50-7 typically involves advanced techniques like NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and HPLC purity analysis. The compound's chromatographic behavior and spectral fingerprints are well-documented in scientific literature, aiding in quality control for research applications. These analytical data points are frequently searched by chemists validating synthetic batches or developing analytical methods for related compounds.

Patent landscapes reveal growing interest in methyl 3-(1-cyanocyclobutyl)thiophene-2-carboxylate and its derivatives, particularly in applications related to central nervous system disorders and inflammatory diseases. The compound's structural features appear in several patent families claiming novel therapeutic agents, underscoring its importance in intellectual property strategies for pharmaceutical innovation. This patent activity correlates with increased academic publications examining its structure-activity relationships.

Supply chain professionals searching for CAS 2229229-50-7 often seek information about scalable synthesis, storage conditions, and global suppliers. The compound's stability profile suggests standard laboratory handling procedures are sufficient, though its nitrile group warrants consideration in waste management protocols. Current market analyses indicate steady demand from contract research organizations and pharmaceutical developers engaged in early-stage drug discovery programs.

Future research directions for methyl 3-(1-cyanocyclobutyl)thiophene-2-carboxylate may explore its utility in proteolysis targeting chimeras (PROTACs) or other targeted protein degradation platforms. The compound's balanced lipophilicity and molecular weight make it an attractive candidate for such innovative therapeutic modalities. Additionally, its potential in covalent inhibitor design through the nitrile warhead merits further investigation as this drug discovery approach gains traction.